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Compound Name:
amine

Cat. No.: B070858

An In-depth Technical Guide to the Commercial Sourcing and Quality Verification of 4-
(Dimethoxymethyl)pyrimidin-2-amine

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of 4-(Dimethoxymethyl)pyrimidin-2-amine (CAS No.
165807-05-6). We will delve into the landscape of commercial suppliers, crucial quality control
protocols, safe handling procedures, and its applications as a versatile synthetic intermediate.
The objective is to equip researchers with the necessary knowledge to confidently source and
utilize this valuable chemical building block in their research and development endeavors.

Compound Overview: 4-
(Dimethoxymethyl)pyrimidin-2-amine

4-(Dimethoxymethyl)pyrimidin-2-amine is a pyrimidine derivative of significant interest in
medicinal and agricultural chemistry.[1] Its structure features a pyrimidine core, which is a
common scaffold in biologically active molecules, and a dimethoxymethyl group.[2] This
dimethoxymethyl moiety serves as a protected aldehyde, offering a strategic advantage in
multi-step syntheses by allowing for the late-stage introduction of a reactive aldehyde
functional group.
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Key Chemical Properties:

Molecular Formula: C7H11N3O02[3][4]

Molecular Weight: 169.18 g/mol [3][4]

CAS Number: 165807-05-6[3][4]

IUPAC Name: 4-(dimethoxymethyl)pyrimidin-2-amine|[3]

Synonyms: 2-Amino-4-(dimethoxymethyl)pyrimidine

The pyrimidine core is a fundamental component of nucleobases and is found in numerous
FDA-approved drugs, highlighting its importance in drug design.[2] The strategic placement of
the amino and protected aldehyde groups makes this compound a valuable precursor for
creating diverse libraries of molecules for screening and development.[1][5]

Commercial Supplier Landscape

The procurement of high-quality starting materials is a critical first step in any research
campaign. The availability and purity of 4-(Dimethoxymethyl)pyrimidin-2-amine can vary
between suppliers. Below is a comparative analysis of a known commercial supplier.
Researchers are advised to contact multiple vendors to inquire about availability, purity, and

lead times.

Supplier Catalog Number Purity Specification Notes
Specializes in
pharmaceutical
research and

Hangzhou Cyclic development

SL10230 > 98% . _
PharmaTech outsourcing services

(CRO), offering
catalog products and

custom synthesis.[4]
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Note: While a comprehensive list of all suppliers is beyond the scope of this guide, researchers
should also investigate major chemical suppliers such as Sigma-Aldrich, TCI Chemicals, and
Fisher Scientific, who often carry a wide range of pyrimidine derivatives.[6][7][8]

Procurement and Quality Assessment Workflow

A systematic approach to sourcing and validating chemical reagents is essential for
reproducible research. The following workflow outlines the key stages from supplier
identification to material acceptance.
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Caption: Workflow for sourcing and validating chemical reagents.
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Technical Specifications and Quality Control
Protocols

Independent verification of a supplied chemical's identity and purity is a cornerstone of
scientific integrity. Do not rely solely on the supplier's Certificate of Analysis (CoA).

Identity Verification

¢ IH NMR Spectroscopy: Proton NMR is a powerful tool for confirming the chemical structure.
For 4-(Dimethoxymethyl)pyrimidin-2-amine, one would expect to see characteristic
signals corresponding to the aromatic protons on the pyrimidine ring, the methoxy protons,
the acetal proton, and the amine protons.

o Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound. The expected molecular ion peak [M+H]* would be approximately 170.09.

Purity Assessment

o High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for
assessing the purity of non-volatile organic compounds. It separates the main compound
from any impurities, allowing for quantification of purity as a percentage of the total peak
area.

Experimental Protocol: HPLC Purity Analysis

This protocol provides a general methodology. Specific parameters may need to be optimized.
e Preparation of Standard Solution:
o Accurately weigh approximately 5 mg of 4-(Dimethoxymethyl)pyrimidin-2-amine.

o Dissolve in a suitable solvent (e.g., Acetonitrile/Water mixture) to a final concentration of 1
mg/mL.

» HPLC System and Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
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[e]

Mobile Phase: A gradient of Solvent A (Water with 0.1% Formic Acid) and Solvent B
(Acetonitrile with 0.1% Formic Acid).

o Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to
initial conditions.

o Flow Rate: 1.0 mL/min.
o Detection: UV detector at 254 nm.

o Injection Volume: 10 pL.

e Analysis:
o Inject the standard solution.
o Integrate all peaks in the resulting chromatogram.

o Calculate the purity by dividing the peak area of the main compound by the total area of all
peaks and multiplying by 100.

Safe Handling, Storage, and Hazard Management

Understanding the potential hazards of a chemical is crucial for ensuring laboratory safety.

GHS Hazard Classification

Based on aggregated data, 4-(Dimethoxymethyl)pyrimidin-2-amine is classified with the
following hazards:

Acute Toxicity, Oral (Warning): Harmful if swallowed.[3]

Skin Irritation (Warning): Causes skin irritation.[3]

Serious Eye Irritation (Warning): Causes serious eye irritation.[3]

Acute Toxicity, Inhalation (Warning): Harmful if inhaled.[3]

Specific target organ toxicity, single exposure (Warning): May cause respiratory irritation.[3]
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Safe Handling Workflow

Adherence to a strict handling protocol minimizes exposure and risk.
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- Safety Goggles
- Lab Coat
- Nitrile Gloves

'
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i
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i
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'
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Click to download full resolution via product page

Caption: Standard workflow for safely handling chemical reagents.

Storage Recommendations

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

o Keep away from oxidizing agents.[6]
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Applications in Research and Development

The utility of 4-(Dimethoxymethyl)pyrimidin-2-amine stems from its identity as a versatile
synthetic intermediate.

o Pharmaceutical Development: The pyrimidine scaffold is central to many therapeutic agents,
particularly in oncology and virology.[2][5] This compound serves as a starting point for
synthesizing more complex molecules, such as kinase inhibitors, by leveraging the reactivity
of the amino group and the latent aldehyde functionality.[5]

» Agrochemical Chemistry: Similar to its role in pharmaceuticals, this compound is used in the
development of novel herbicides and pesticides.[9] A patent has described its use as an
intermediate in synthesizing compounds with protective effects against plant pathogens.[1]
The ability to build molecular complexity from this core structure allows for the exploration of
new active ingredients for crop protection.

References

National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 4913032, 4-(Dimethoxymethyl)pyrimidin-2-amine.

e Xu, D., et al. A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine.

o Fisher Scientific (2024). Safety Data Sheet - 2-Amino-4,6-dimethylpyrimidine.

o Google Patents (2020). CN111039876A - Preparation method of 4-amino-2, 6-
dimethoxypyrimidine.

e Wang, Y., et al. (2023). Design, synthesis, and biological evaluation of novel pyrimidin-2-
amine derivatives as potent PLK4 inhibitors. National Center for Biotechnology Information.

o Google Patents (2013). CN103159684B - Method for preparing 2-amino-4, 6-
dimethoxypyrimidine.

o MDPI (2024). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and
Anticancer Agents.

» National Center for Biotechnology Information (2024). Pyrimidines: A New Versatile Molecule
in the Drug Development Field, Scope, and Future Aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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